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Introduction

Gamma-Valerolactone (GVL), a bio-based platform chemical derived from lignocellulosic
biomass, is gaining significant attention as a sustainable solvent and a versatile building block
for the synthesis of value-added chemicals and biofuels. A thorough understanding of its
thermochemical properties is paramount for the design, optimization, and safety assessment of
chemical processes involving GVL. This technical guide provides a comprehensive overview of
the key thermochemical properties of GVL, details the experimental protocols for their
determination, and presents the data in a structured format for ease of reference.

Core Thermochemical Properties

The fundamental thermochemical properties of a substance dictate its energetic behavior in
chemical reactions and physical transformations. For Gamma-Valerolactone, the most critical
of these properties include the standard enthalpy of formation, standard enthalpy of
combustion, enthalpy of vaporization, heat capacity, and standard molar entropy.

Data Presentation

The following tables summarize the available quantitative data for the key thermochemical
properties of Gamma-Valerolactone.
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Table 1: Standard Enthalpy of Formation and Combustion of Gamma-Valerolactone

. Temperatur  Pressure
Property Value Units Method
e (K) (kPa)

Standard
Molar
Enthalpy of

) -461.3 kJ-mol-1 298.15 100 Not Specified
Formation

(liquid),
AfHS()

Standard
Molar
Enthalpy of

) -2649.6 kJ-mol—t 298.15 100 Not Specified
Combustion

(liquid),
AcHS(l)

Table 2: Enthalpy of Vaporization of Gamma-Valerolactone

Enthalpy of
Vaporization, Temperature (K) Value (kJ-mol-?) Method
AvapH
Calculated from vapor
AlgH 298.15 54.6 +0.2
pressure data
AlgH 298.15 53.9 Not Specified
AlgH 298.15 54.8 Not Specified

Table 3: Liquid Heat Capacity of Gamma-Valerolactone
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Temperature (K) Molar Heat Capacity, Cp,m(l) (J-mol-*-K~?)
298.15 171.7
303.15 173.2
313.15 176.1
323.15 179.1
333.15 182.1
343.15 185.1
353.15 188.1
363.15 191.2
373.15 194.2
383.15 197.3
393.15 200.3
403.15 2034
413.15 206.4
423.15 209.5
433.15 2125
443.15 215.6
453.15 218.6
463.15 221.7
473.15 2247

Note on Standard Molar Entropy: An experimental value for the standard molar entropy (S°) of
Gamma-Valerolactone was not explicitly found in the surveyed literature. However, it can be
determined experimentally by measuring the heat capacity (Cp) as a function of temperature
from near absolute zero to the desired temperature and integrating Cp/T versus T. The area
under this curve provides the absolute entropy.[1]
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Experimental Protocols

The accurate determination of thermochemical properties relies on precise and well-defined
experimental methodologies. Below are detailed protocols for the key experiments cited in the
determination of GVL's thermochemical data.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion is determined using a bomb calorimeter, which measures
the heat released during a complete combustion reaction under constant volume conditions.

o Sample Preparation: A precisely weighed sample of high-purity Gamma-Valerolactone
(typically around 1 gram) is placed in a crucible within the bomb calorimeter. A known length
of ignition wire is connected to the electrodes and placed in contact with the sample.

e Bomb Assembly and Pressurization: The bomb is sealed and purged with a small amount of
oxygen to remove atmospheric nitrogen. It is then filled with high-purity oxygen to a pressure
of approximately 30 atm. A small, known amount of distilled water is added to the bomb to
ensure that all water formed during combustion is in the liquid state.

o Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the
calorimeter's insulated container. The system is allowed to reach thermal equilibrium, and
the initial temperature is recorded with high precision.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the ignition wire. The temperature of the water in the calorimeter is recorded at regular
intervals until it reaches a maximum and then begins to cool.

o Data Analysis: The corrected temperature rise is determined by accounting for heat
exchange with the surroundings. The energy equivalent of the calorimeter (calorimeter
constant) is determined by burning a standard substance with a known enthalpy of
combustion, such as benzoic acid. The heat of combustion of the GVL sample is then
calculated from the corrected temperature rise, the calorimeter constant, and corrections for
the heat of formation of nitric acid and the heat of combustion of the ignition wire.
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Determination of Heat Capacity using Tian-Calvet
Calorimetry

The heat capacity of liquid GVL as a function of temperature is measured using a Tian-Calvet
type calorimeter, which is a type of heat-flux differential scanning calorimeter (DSC).

Sample Preparation: A known mass of high-purity GVL is hermetically sealed in a sample
crucible. An empty, identical crucible is used as a reference.

o Calorimeter Setup: The sample and reference crucibles are placed in the calorimeter's
measurement chambers.

o Temperature Program: The calorimeter is subjected to a precise temperature program, which
involves heating the sample and reference at a constant rate over the desired temperature
range (e.g., 262 K to 358 K).

o Heat Flow Measurement: The instrument measures the differential heat flow between the
sample and the reference crucible required to maintain them at the same temperature. This
differential heat flow is directly proportional to the heat capacity of the sample.

o Data Analysis: The heat capacity of the GVL sample is calculated by comparing the
measured heat flow with that of a standard material with a well-known heat capacity, such as
sapphire, under the same experimental conditions.

Determination of Vapor Pressure using the Static
Method

The vapor pressure of GVL at different temperatures is determined using a static apparatus.

o Sample Preparation: A sample of high-purity, degassed GVL is introduced into a
thermostated equilibrium cell. The degassing is crucial to remove any dissolved gases that
could contribute to the total pressure.

e Apparatus Setup: The equilibrium cell is connected to a high-precision pressure transducer
and a vacuum system. The temperature of the cell is controlled with a high-precision
thermostat.
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o Measurement Procedure: The sample is frozen and the apparatus is evacuated to a high
vacuum. The sample is then melted and allowed to reach thermal equilibrium at a set
temperature. The pressure inside the cell, which corresponds to the vapor pressure of GVL

at that temperature, is recorded.

o Data Collection: This procedure is repeated at various temperatures to obtain a vapor
pressure curve. The temperature range for these measurements can vary, for instance, from
238 K to 363 K.

Visualizations

The following diagrams illustrate key experimental workflows and relationships relevant to the

thermochemical properties of Gamma-Valerolactone.
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Experimental Workflow for Enthalpy of Combustion Determination
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Caption: Workflow for determining the enthalpy of combustion of GVL.
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Relationship between Thermochemical Properties
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Caption: Interrelation of key thermochemical properties of GVL.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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